Cas no 2138092-33-6 (4-Methyl-3-(pyrazin-2-yl)cyclohexan-1-one)

• Product Name: 4-Methyl-3-(pyrazin-2-yl)cyclohexan-1-one
• CAS No: 2138092-33-6
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• CID: 5870032
• PubChem ID: 165496543
• Update Time: 2025-10-29

4-Methyl-3-(pyrazin-2-yl)cyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 4-methyl-3-(pyrazin-2-yl)cyclohexan-1-one
• EN300-1156558
• 2138092-33-6
• 4-Methyl-3-(pyrazin-2-yl)cyclohexan-1-one

• Inchi： 1S/C11H14N2O/c1-8-2-3-9(14)6-10(8)11-7-12-4-5-13-11/h4-5,7-8,10H,2-3,6H2,1H3
• InChI Key： UQFDBZFKYKKRND-UHFFFAOYSA-N
• SMILES： O=C1CCC(C)C(C2C=NC=CN=2)C1

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 42.8Ų

Additional information on 4-Methyl-3-(pyrazin-2-yl)cyclohexan-1-one

Research Brief on 4-Methyl-3-(pyrazin-2-yl)cyclohexan-1-one (CAS: 2138092-33-6): Recent Advances and Applications

The compound 4-Methyl-3-(pyrazin-2-yl)cyclohexan-1-one (CAS: 2138092-33-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic structure, featuring a pyrazine ring fused to a cyclohexanone moiety, exhibits unique physicochemical properties that make it a promising scaffold for drug discovery. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 4-Methyl-3-(pyrazin-2-yl)cyclohexan-1-one as a precursor for novel PI3K inhibitors. The researchers utilized a structure-activity relationship (SAR) approach, systematically modifying the cyclohexanone ring while maintaining the pyrazine pharmacophore. The resulting compounds showed nanomolar potency against PI3Kα, with improved selectivity profiles compared to existing clinical candidates. The CAS-registered intermediate (2138092-33-6) proved crucial for maintaining the optimal three-dimensional conformation required for target binding.

In antimicrobial applications, a recent patent application (WO2023056421) disclosed derivatives of 4-Methyl-3-(pyrazin-2-yl)cyclohexan-1-one with potent activity against drug-resistant Staphylococcus aureus strains. The lead compound from this series, featuring a fluorine substitution at the 4-position of the cyclohexanone ring, demonstrated a MIC90 of 0.5 μg/mL against MRSA while showing minimal cytotoxicity in mammalian cell lines. Molecular docking studies suggest this activity stems from inhibition of bacterial DNA gyrase through a novel binding mode distinct from fluoroquinolones.

Synthetic methodology developments have also advanced significantly. A 2024 Nature Communications paper described an enantioselective organocatalytic route to 4-Methyl-3-(pyrazin-2-yl)cyclohexan-1-one using a chiral phosphoric acid catalyst, achieving >99% ee and 85% yield. This breakthrough addresses previous challenges in accessing optically pure forms of this scaffold, which is critical for pharmaceutical applications where stereochemistry profoundly influences biological activity.

From a drug metabolism perspective, recent ADME studies published in Drug Metabolism and Disposition revealed favorable pharmacokinetic properties of derivatives containing the 4-Methyl-3-(pyrazin-2-yl)cyclohexan-1-one core. The compounds exhibited good metabolic stability in human liver microsomes (t1/2 > 120 min) and moderate plasma protein binding (60-75%), suggesting potential for oral bioavailability. Interestingly, the pyrazine nitrogen was found to participate in unique metabolic conjugation pathways not observed with simpler cyclohexanone derivatives.

Looking forward, several pharmaceutical companies have included 4-Methyl-3-(pyrazin-2-yl)cyclohexan-1-one derivatives in their preclinical pipelines, particularly for oncology and infectious disease indications. The versatility of this scaffold, combined with recent synthetic and analytical advancements, positions it as an important building block in next-generation drug discovery efforts. Further structure optimization studies and in vivo efficacy evaluations are expected to be reported in the coming year.